Cas no 42793-97-5 ( )

• Product Name: &nbsp
• CAS No: 42793-97-5
• MF: C₂₇H₂₄O₈
• MW: 476.474668502808
• CID: 928442
• PubChem ID: 298316
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3,4-dibenzoyloxy-5-methoxy-oxolan-2-yl)methyl benzoate
• (3,4-dibenzoyloxy-5-methoxyoxolan-2-yl)methyl benzoate
• SCHEMBL13146114
• Methyl 2,3,5-tri-O-benzoyl-alpha-D-arabinoside
• NSC-170260
• Methyl 2,3,5-tri-O-benzoylpentofuranoside #
• MLS003911813
• NSC400281
• AKOS001046004
• CHEMBL1454160
• AKOS016879862
• MLS001174194
• XJKNQPQTQXKNOC-UHFFFAOYSA-N
• HMS2872E03
• NSC-400281
• SMR000589003
• Methyl 2,3,5-tri-O-benzoylpentofuranoside
• Methyl .beta.-d-riboside tribenzoate
• [3,4-BIS(BENZOYLOXY)-5-METHOXYOXOLAN-2-YL]METHYL BENZOATE
• Methyl 2,3,5-tri-O-benzoyl-a-D-arabinofuranoside
• Z56872192
• NSC170260
• DTXSID10962701
• 1093344-99-0
• 42793-97-5
• 2-((Benzoyloxy)methyl)-5-methoxytetrahydrofuran-3,4-diyl dibenzoate
•  

• Inchi： 1S/C27H24O8/c1-31-27-23(35-26(30)20-15-9-4-10-16-20)22(34-25(29)19-13-7-3-8-14-19)21(33-27)17-32-24(28)18-11-5-2-6-12-18/h2-16,21-23,27H,17H2,1H3
• InChI Key： XJKNQPQTQXKNOC-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 476.14712
• Monoisotopic Mass: 476.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.36
• LogP: 3.66590